Cas no 1213172-32-7 ((S)-5,6,7,8-Tetrahydroisoquinolin-8-amine)

• Product Name: (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine
• CAS No: 1213172-32-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD11515888
• CID: 2604163
• PubChem ID: 71743229
• Update Time: 2025-06-14

(S)-5,6,7,8-Tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• (S)-5,6,7,8-Tetrahydro-isoquinolin-8-ylamine
• (S)-5,6,7,8-TETRAHYDROISOQUINOLIN-8-AMINE
• NE64452
• (8S)-5,6,7,8-tetrahydroisoquinolin-8-amine
• (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine

• MDL： MFCD11515888
• Inchi： 1S/C9H12N2/c10-9-3-1-2-7-4-5-11-6-8(7)9/h4-6,9H,1-3,10H2/t9-/m0/s1
• InChI Key： BMARABOQKIKIRT-VIFPVBQESA-N
• SMILES： N[C@@H]1C2C=NC=CC=2CCC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine

Comprehensive Overview of (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine (CAS No. 1213172-32-7): Properties, Applications, and Research Insights

(S)-5,6,7,8-Tetrahydroisoquinolin-8-amine (CAS No. 1213172-32-7) is a chiral amine derivative of tetrahydroisoquinoline, a scaffold widely recognized for its significance in medicinal chemistry and drug discovery. This compound, characterized by its stereospecific (S)-configuration, has garnered attention due to its potential role as a building block for pharmaceutical intermediates and biologically active molecules. Its unique structure, featuring a fused bicyclic ring system with an amine functional group, makes it a valuable candidate for exploring structure-activity relationships (SAR) in drug design.

In recent years, the demand for chiral amines like (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis and precision therapeutics. Researchers frequently search for "CAS 1213172-32-7 suppliers" or "(S)-Tetrahydroisoquinolin-8-amine applications," reflecting its commercial and scientific relevance. The compound's high purity and optical activity are critical for applications in asymmetric catalysis and the development of CNS-targeting drugs, aligning with trends in neurodegenerative disease research and GPCR modulation.

The synthesis of (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine typically involves enantioselective reduction or chiral resolution techniques, with methodologies often optimized for scale-up production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its chemical identity and enantiomeric excess (ee). These quality control measures address common user queries like "how to characterize chiral amines" and "CAS 1213172-32-7 purity standards," underscoring the compound's technical rigor in research settings.

Beyond pharmaceuticals, (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine is explored in agrochemicals and material science, particularly in designing ligands for metal-organic frameworks (MOFs). Its rigid backbone and chelating properties make it a promising candidate for catalytic systems, resonating with searches for "sustainable catalysis" and "green chemistry building blocks." This versatility positions the compound at the intersection of interdisciplinary innovation.

Ongoing studies investigate the toxicological profile and environmental impact of (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine, addressing regulatory and safety concerns. As the scientific community prioritizes SAFETY BY DESIGN principles, data on its biodegradability and ecotoxicology are increasingly sought after, reflecting broader trends in responsible chemical use.

In summary, (S)-5,6,7,8-Tetrahydroisoquinolin-8-amine (CAS No. 1213172-32-7) exemplifies the convergence of chiral chemistry, drug development, and sustainable applications. Its multifaceted utility ensures continued relevance in both academic and industrial spheres, catering to evolving search trends like "chiral amine derivatives 2024" and "innovative heterocyclic compounds."